Cas no 88061-65-8 (methyl 4-(methylamino)butanoate)

• Product Name: methyl 4-(methylamino)butanoate
• CAS No: 88061-65-8
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD11045409
• CID: 646865
• PubChem ID: 14769104
• Update Time: 2025-11-02

methyl 4-(methylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(methylamino)-, methyl ester
• methyl 4-(methylamino)butanoate
• Butyric acid, 4-(methylamino)-, methyl ester (6CI, 7CI)

• MDL： MFCD11045409
• Inchi： 1S/C6H13NO2/c1-7-5-3-4-6(8)9-2/h7H,3-5H2,1-2H3
• InChI Key： NCHRVWIOGHJADK-UHFFFAOYSA-N
• SMILES： O=C(CCCNC)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-(methylamino)butanoate

Exploring the Versatility of Methyl 4-(Methylamino)Butanoate (CAS No. 88061-65-8)

Methyl 4-(methylamino)butanoate (CAS No. 88061-65-8) is a fascinating chemical compound that has garnered significant attention in various scientific and industrial applications. This ester derivative, characterized by its unique molecular structure, plays a pivotal role in organic synthesis, pharmaceuticals, and specialty chemicals. With the growing interest in sustainable and efficient chemical processes, methyl 4-(methylamino)butanoate stands out as a compound with immense potential.

The chemical properties of methyl 4-(methylamino)butanoate make it a valuable intermediate in the synthesis of more complex molecules. Its ester and amine functional groups provide reactive sites that can be leveraged in a variety of chemical transformations. Researchers and chemists often explore its use in the development of novel pharmaceutical agents, where its structural features can contribute to the desired biological activity. The compound's versatility is further highlighted by its compatibility with green chemistry principles, aligning with the current trend toward environmentally friendly synthesis methods.

One of the most common queries in search engines and AI platforms revolves around the synthesis of methyl 4-(methylamino)butanoate. This reflects the compound's importance in synthetic chemistry. The ester can be synthesized through the reaction of 4-(methylamino)butanoic acid with methanol under catalytic conditions. Optimizing this process for higher yields and lower environmental impact is a hot topic among researchers. Additionally, the compound's stability under various conditions makes it a reliable choice for industrial-scale production.

In the pharmaceutical industry, methyl 4-(methylamino)butanoate is often investigated for its potential as a building block in drug design. Its ability to act as a precursor for bioactive molecules has led to its inclusion in studies targeting neurological and metabolic disorders. For instance, derivatives of this compound have shown promise in modulating neurotransmitter activity, a subject of great interest in neuroscience research. This aligns with the increasing public and scientific focus on mental health and neurodegenerative diseases.

Another area where methyl 4-(methylamino)butanoate finds application is in the development of specialty chemicals. Its unique properties make it suitable for formulating advanced materials, such as polymers and coatings, which require specific functional groups for enhanced performance. The demand for high-performance materials in industries like automotive, aerospace, and electronics has driven research into compounds like methyl 4-(methylamino)butanoate, which can contribute to material innovation.

The market dynamics surrounding methyl 4-(methylamino)butanoate are also worth noting. With the global push toward sustainable and efficient chemical production, this compound is gaining traction among manufacturers and suppliers. Industry reports highlight its growing use in niche applications, particularly in regions with strong pharmaceutical and specialty chemical sectors. Companies are increasingly focusing on optimizing supply chains and production processes to meet the rising demand for high-purity methyl 4-(methylamino)butanoate.

Safety and handling of methyl 4-(methylamino)butanoate are frequently discussed topics in professional forums. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to ensure its stability and longevity. Researchers and industrial users emphasize the importance of working in well-ventilated areas and using appropriate personal protective equipment (PPE) when handling this chemical. These precautions align with broader industry trends toward workplace safety and regulatory compliance.

In conclusion, methyl 4-(methylamino)butanoate (CAS No. 88061-65-8) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, specialty chemicals, and material science, making it a versatile player in modern chemistry. As research continues to uncover new uses and optimize synthesis methods, the relevance of this compound is expected to grow. For those exploring its potential, staying updated with the latest studies and market trends will be key to leveraging its full capabilities.